Cas no 89479-66-3 (3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde
• CAS No: 89479-66-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD03086122
• CID: 719949
• PubChem ID: 2776516
• Update Time: 2025-04-19

3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde,3-methyl-5-phenyl-
• 3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde
• 3-Methyl-5-phenyl-4-isoxazolecarbaldehyde
• 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde
• 3-METHYL-5-PHENYLISOXAZOLE-4-CARBOXALDEHYDE
• 3-methyl-4-formyl-5-phenyl-1,2-oxazole
• 3-Methyl-5-phenyl-isoxazol-4-carbaldehyd
• 3-methyl-5-phenylisoxazole-4-carbaldehyde
• 4-formyl-3-methyl-5-phenylisoxazole
• 4-Isoxazolecarboxaldehyde,3-methyl-5-phenyl
• A861170
• 89479-66-3
• BP-10359
• EN300-7409351
• CS-0314460
• MFCD03086122
• AKOS005265196
• Z1201621960
• AS-5582
• IZULDLZFUWWFHF-UHFFFAOYSA-N
• J-512879
• SCHEMBL3982046
• DTXSID10380148
• FT-0616106
• DB-026097

• MDL： MFCD03086122
• Inchi： 1S/C11H9NO2/c1-8-10(7-13)11(14-12-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： IZULDLZFUWWFHF-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C(C)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.179
• Melting Point: 85 °C
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.58
• PSA: 43.10000
• LogP: 2.46250

3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT